Cas no 1806381-49-6 (2-(3-Bromopropyl)-4-ethoxytoluene)

• Product Name: 2-(3-Bromopropyl)-4-ethoxytoluene
• CAS No: 1806381-49-6
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 5000358
• Update Time: 2025-05-20

2-(3-Bromopropyl)-4-ethoxytoluene Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-4-ethoxytoluene

• Inchi： 1S/C12H17BrO/c1-3-14-12-7-6-10(2)11(9-12)5-4-8-13/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： XBLNOZBMNKATCQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=CC=1C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Bromopropyl)-4-ethoxytoluene

Introduction to 2-(3-Bromopropyl)-4-ethoxytoluene (CAS No. 1806381-49-6)

2-(3-Bromopropyl)-4-ethoxytoluene, identified by the Chemical Abstracts Service Number (CAS No.) 1806381-49-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its brominated and ethoxylated aromatic structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique chemical framework, combining a propyl side chain with bromine and ethoxy substituents on a toluene backbone, makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The structural motif of 2-(3-Bromopropyl)-4-ethoxytoluene (CAS No. 1806381-49-6) is particularly intriguing due to its potential applications in drug discovery. The presence of a bromine atom at the 3-position of the propyl chain enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

Moreover, the ethoxy group at the 4-position introduces polarity and hydrophilicity to the molecule, which can influence its solubility and metabolic stability. This balance between lipophilicity and hydrophilicity is critical in pharmaceutical development, as it can affect how a drug is absorbed, distributed, metabolized, and excreted (ADME) within the body. Researchers have leveraged this property to optimize lead compounds for better pharmacokinetic profiles.

In recent years, 2-(3-Bromopropyl)-4-ethoxytoluene (CAS No. 1806381-49-6) has been explored in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating derivatives that interact with enzymes involved in cancer metabolism. The bromine substituent facilitates palladium-catalyzed reactions, enabling the introduction of diverse pharmacophores while maintaining structural integrity. Such modifications have led to the identification of promising candidates with enhanced binding affinity and reduced off-target effects.

The pharmaceutical industry has also shown interest in this compound for developing treatments against neurological disorders. Preliminary research indicates that derivatives of 2-(3-Bromopropyl)-4-ethoxytoluene (CAS No. 1806381-49-6) exhibit potential as modulators of neurotransmitter receptors. By fine-tuning the substitution pattern on the aromatic ring, scientists aim to achieve selectivity for specific receptor subtypes, thereby minimizing side effects associated with non-selective drugs.

Another area where this compound has found utility is in materials science. The combination of aromaticity and functional groups makes it a suitable precursor for polymer synthesis. Researchers are investigating its incorporation into conductive polymers or liquid crystals, where its structural rigidity and electronic properties could contribute to advancements in electronic devices and optoelectronic materials.

The synthesis of 2-(3-Bromopropyl)-4-ethoxytoluene (CAS No. 1806381-49-6) typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include bromination followed by selective ethylation or alkylation to introduce the propyl side chain. Advances in catalytic methods have improved the efficiency and yield of these processes, making large-scale production more feasible.

From an environmental perspective, efforts are being made to develop greener synthetic routes for this compound. Catalytic hydrogenation techniques and solvent-free reactions are being explored to reduce waste and energy consumption during manufacturing. Such sustainable practices align with global initiatives to promote green chemistry principles in pharmaceutical production.

The regulatory landscape for compounds like 2-(3-Bromopropyl)-4-ethoxytoluene (CAS No. 1806381-49-6) is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with Good Manufacturing Practices (GMP) ensures that raw materials meet stringent quality standards before being used in drug development pipelines.

In conclusion,2-(3-Bromopropyl)-4-ethoxytoluene (CAS No. 1806381-49-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis underscores its importance in advancing therapeutic strategies against various diseases. As research continues to uncover new possibilities for this molecule, it will undoubtedly remain a cornerstone in synthetic chemistry and drug discovery endeavors.